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Compound of Interest

Compound Name: Apigenin 7-O-glucuronide

Cat. No.: B190601 Get Quote

An In-depth Technical Guide to Apigenin 7-O-
glucuronide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Apigenin 7-O-glucuronide, a significant flavonoid and a primary metabolite of apigenin, has

garnered considerable attention within the scientific community for its diverse pharmacological

activities. This document provides a comprehensive technical overview of Apigenin 7-O-
glucuronide, including its chemical identity, biological activities with supporting quantitative

data, relevant experimental protocols, and its role in cellular signaling pathways. This guide is

intended to serve as a foundational resource for professionals engaged in natural product

research, pharmacology, and the development of novel therapeutic agents.

Chemical Identity and Structure
Apigenin 7-O-glucuronide is a glycosylated flavonoid, where apigenin is linked to a glucuronic

acid moiety at the 7-hydroxy position.

CAS Number: 29741-09-1[1][2][3][4][5][6]

Molecular Formula: C₂₁H₁₈O₁₁[1][3][5][6][7][8]
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Molecular Weight: 446.36 g/mol [1][2][3][5][7][9]

IUPAC Name: (2S,3S,4S,5R)-3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-

chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid[1]

Chemical Structure: The structure consists of the apigenin aglycone, a flavone with hydroxyl

groups at positions 5 and 4', bonded to a glucuronic acid molecule via an O-glycosidic bond at

the C7 position.

Quantitative Biological Activity
Apigenin 7-O-glucuronide exhibits a range of inhibitory activities against various enzymes

and inflammatory mediators. The following tables summarize the key quantitative data from in

vitro studies.

Table 1: Enzyme Inhibitory Activity of Apigenin 7-O-glucuronide

Target Enzyme IC₅₀ (µM) Reference

Matrix Metalloproteinase-3

(MMP-3)
12.87 [2][10]

Matrix Metalloproteinase-8

(MMP-8)
22.39 [2][10]

Matrix Metalloproteinase-9

(MMP-9)
17.52 [2][10]

Matrix Metalloproteinase-13

(MMP-13)
0.27 [2][10]

Protein Tyrosine Phosphatase

1B (PTP1B)
7.14 [10]

Acetylcholinesterase (AChE) 62.96 [10]

Aldose Reductase 107.1 [10]

Table 2: Anti-inflammatory Activity of Apigenin 7-O-glucuronide in LPS-stimulated RAW 264.7

Macrophages
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Inflammatory
Mediator

Concentration of
Apigenin 7-O-
glucuronide (µM)

Inhibition Reference

Nitric Oxide (NO) 100 Significant reduction [10]

Prostaglandin E₂

(PGE₂)
100 Significant reduction [10]

Tumor Necrosis

Factor-α (TNF-α)
100 Significant reduction [9][10]

Experimental Protocols
This section details methodologies for the isolation, characterization, and evaluation of the anti-

inflammatory effects of Apigenin 7-O-glucuronide.

Isolation and Purification from Plant Material
A general protocol for the isolation and purification of Apigenin 7-O-glucuronide from plant

sources, such as Apium graveolens (celery), is as follows:

Extraction: The plant material is dried, powdered, and extracted with a suitable solvent, such

as methanol or ethanol.

Fractionation: The total extract is then subjected to fractionation using different solvents of

increasing polarity.

Column Chromatography: The flavonoid-rich fraction is separated using column

chromatography, typically with silica gel or Sephadex LH-20, and eluted with a solvent

gradient system (e.g., chloroform-methanol).

Identification and Characterization: Fractions are monitored by Thin Layer Chromatography

(TLC). The fractions containing the compound of interest are combined, and the purified

Apigenin 7-O-glucuronide is identified and characterized using spectroscopic techniques

such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR) and Mass Spectrometry (MS).

[11]
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Purity Analysis: The purity of the final compound is assessed using High-Performance Liquid

Chromatography (HPLC).[11]

In Vitro Anti-inflammatory Activity Assay in RAW 264.7
Macrophages
This protocol is based on the study by Hu et al. (2016) to investigate the anti-inflammatory

effects of Apigenin 7-O-glucuronide.[12][13]

Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%

FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

Cell Viability Assay (MTT): To determine non-toxic concentrations, cells are treated with

various concentrations of Apigenin 7-O-glucuronide (e.g., 12.5, 25, 50, 100 µM) for 24

hours. Cell viability is then assessed using the MTT assay.[13]

LPS Stimulation: Cells are pre-treated with non-toxic concentrations of Apigenin 7-O-
glucuronide for a specified time (e.g., 30 minutes) before being stimulated with

lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.

Measurement of Inflammatory Mediators:

Nitric Oxide (NO): The concentration of nitrite in the culture supernatant is measured using

the Griess reagent.

Prostaglandin E₂ (PGE₂) and TNF-α: The levels of these cytokines in the supernatant are

quantified using commercially available ELISA kits.

Gene Expression Analysis (RT-PCR): The mRNA expression levels of inducible nitric oxide

synthase (iNOS) and cyclooxygenase-2 (COX-2) are determined by real-time quantitative

PCR.

Western Blot Analysis: To investigate the effect on signaling pathways, the phosphorylation

status of key proteins such as p38 MAPK and ERK is analyzed by Western blotting using

specific antibodies.

Signaling Pathway Analysis
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Apigenin 7-O-glucuronide exerts its anti-inflammatory effects by modulating key signaling

pathways. One of the primary mechanisms is the inhibition of the lipopolysaccharide (LPS)-

induced inflammatory response through the inactivation of the Activator Protein-1 (AP-1) and

Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[10][12][13]
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Caption: Inhibition of LPS-induced MAPK/AP-1 signaling by Apigenin 7-O-glucuronide.
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Conclusion
Apigenin 7-O-glucuronide is a promising natural compound with well-documented anti-

inflammatory and enzyme-inhibitory properties. The data and protocols presented in this guide

offer a solid foundation for further research into its therapeutic potential. The elucidated

mechanism of action, particularly its interference with the MAPK and AP-1 signaling pathways,

highlights its potential for development as a novel agent for treating inflammatory diseases.

Further in vivo studies and clinical trials are warranted to fully explore its efficacy and safety

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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